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Compound of Interest

Compound Name: DCDAPH

Cat. No.: B2859634

For Researchers, Scientists, and Drug Development Professionals

Introduction

DCDAPH (1,1-dicyano-6-(4-N,N-dimethylaminophenyl)-1,3,5-hexatriene), also known as
DANIR-2c, is a far-red fluorescent probe with high affinity and specificity for beta-amyloid (Ap)
plaques, a pathological hallmark of Alzheimer's disease.[1] Its far-red emission spectrum
minimizes interference from tissue autofluorescence, which is often a challenge in the blue and
green spectral regions when examining brain tissue. These characteristics make DCDAPH a
valuable tool for the sensitive detection and quantification of A plaque burden in human brain
tissue, aiding in neuroscience research and the development of therapeutics targeting
Alzheimer's disease. This document provides a detailed protocol for the application of
DCDAPH staining on both frozen and formalin-fixed paraffin-embedded (FFPE) human brain
tissue sections.

Signaling Pathway and Binding Mechanism

DCDAPH is a small, lipophilic molecule that can readily penetrate brain tissue. Its proposed
binding mechanism involves the specific interaction of the probe with the cross-3 sheet
structures characteristic of amyloid fibrils. This binding event leads to a significant
enhancement of the dye's fluorescence quantum yield, resulting in bright fluorescent labeling of
the amyloid plaques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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